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Compound of Interest

Compound Name: 3-Nitrophenylguanidine Nitrate

Cat. No.: B028811

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Nitrophenylguanidine Nitrate, a compound of interest in pharmaceutical research and
development. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals in the field of drug development, offering meticulously compiled
data and methodologies to support further investigation and application of this compound.

Core Physical Properties

3-Nitrophenylguanidine Nitrate is an organic compound that presents as a solid at room
temperature. Its chemical structure, characterized by the presence of a nitrophenyl group
attached to a guanidine core and paired with a nitrate salt, dictates its distinct physical
characteristics.

Quantitative Data Summary

The key physical properties of 3-Nitrophenylguanidine Nitrate are summarized in the table
below for ease of reference and comparison.
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Property Value Source(s)
Molecular Formula C7H9Ns0s [1]
Molecular Weight 243.18 g/mol [2]
Melting Point 218-221 °C [1]
Light Orange to Light Tan Solid
Appearance ) ] [1]
/ Off-White Solid
- Slightly soluble in DMSO and
Solubility [1]

Methanol

Experimental Protocols

While specific experimental records for the determination of 3-Nitrophenylguanidine Nitrate's

physical properties are not readily available in public literature, the following sections describe

standard methodologies employed for the characterization of solid organic compounds. These

protocols are widely accepted in the scientific community and are applicable for the

determination of the properties listed above.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting

range typically suggests a high degree of purity, while a broad melting range often indicates the

presence of impurities.

Methodology: Capillary Melting Point Method

o Sample Preparation: A small amount of the finely powdered 3-Nitrophenylguanidine

Nitrate is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block and a thermometer or a digital temperature sensor. The sample is positioned

adjacent to the temperature sensor to ensure accurate measurement.

¢ Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as it approaches the expected melting point.
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o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid has transitioned to a liquid is
recorded as the completion of melting. The range between these two temperatures
constitutes the melting point range.[3][4][5][6]

Solubility Assessment

Solubility is a crucial parameter for drug development, influencing bioavailability and
formulation strategies. The solubility of 3-Nitrophenylguanidine Nitrate has been qualitatively
described as "slightly soluble™ in dimethyl sulfoxide (DMSO) and methanol. A quantitative
determination can be achieved through the following method.

Methodology: Shake-Flask Method

o Equilibrium Saturation: An excess amount of 3-Nitrophenylguanidine Nitrate is added to a
known volume of the solvent (e.g., DMSO or Methanol) in a sealed flask.

o Agitation: The flask is agitated at a constant temperature for a prolonged period (typically 24-
48 hours) to ensure that equilibrium is reached between the dissolved and undissolved
solute.

o Phase Separation: The saturated solution is carefully separated from the excess solid by
centrifugation followed by filtration through a non-reactive filter (e.g., a 0.45 um PTFE
syringe filter).

o Concentration Analysis: The concentration of 3-Nitrophenylguanidine Nitrate in the clear,
saturated filtrate is determined using a suitable analytical technique, such as High-
Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis
spectrophotometry. The measured concentration represents the solubility of the compound in
the specific solvent at that temperature.[7][8]

Structure-Property Relationship

The physical properties of 3-Nitrophenylguanidine Nitrate are intrinsically linked to its
molecular structure. The following diagram illustrates this relationship.
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Caption: Relationship between the molecular structure and physical properties of 3-
Nitrophenylguanidine Nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 3-Nitrophenylguanidine Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028811#physical-properties-of-3-
nitrophenylguanidine-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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